Cas no 75743-69-0 (2H-Pyran-2-one, 4-hydroxy-3-methoxy-6-methyl-)

• Product name: 2H-Pyran-2-one, 4-hydroxy-3-methoxy-6-methyl-
• CAS No: 75743-69-0
• MF: C₇H₈O₄
• MW: 156.13602
• CID: 539046
• PubChem ID: 71403719

2H-Pyran-2-one, 4-hydroxy-3-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-3-methoxy-6-methyl-
• 4-hydroxy-3-methoxy-6-methylpyran-2-one
• 75743-69-0
• DTXSID90824611
• 4-Hydroxy-3-methoxy-6-methyl-2H-pyran-2-one

• Inchi： InChI=1S/C7H8O4/c1-4-3-5(8)6(10-2)7(9)11-4/h3,8H,1-2H3
• InChI Key： WLNNEOVXPFGHMW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=O)O1)OC)O

Computed Properties

• Exact Mass: 156.04225873g/mol
• Monoisotopic Mass: 156.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 0.7